5-Pyrimidinecarbonitrile, 2-amino-4,6-bis(methylthio)-

• CAS No.: 114460-77-4
• Molecular Formula: C7H8N4S2
• Molecular Weight: 212.3 g/mol
• IUPAC Name: 2-amino-4,6-bis(methylsulfanyl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H8N4S2/c1-12-5-4(3-8)6(13-2)11-7(9)10-5/h1-2H3,(H2,9,10,11)
• InChI Key: UBGQMNREFNCBCW-UHFFFAOYSA-N
• SMILES: CSC1=C(C(=NC(=N1)N)SC)C#N

Description

5-Pyrimidinecarbonitrile, 2-amino-4,6-bis(methylthio)- is a useful research compound. Its molecular formula is C7H8N4S2 and its molecular weight is 212.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 mL round-bottomed flask were added 2-Amino-4-mercapto-6-methylsulfanyl-pyrimidine-5-carbonitrile (3:50 mg, 2.5 mmol, 1.0 eq.), methyl iodide (8.2 mmol), and acetone (10 mL). The reaction mixture was heated at 80° C. for 5 min. The precipitate was filtered and gave to white solid. No further purification was necessary (312 mg, 58%). LC-MS: (ES+) m/z 213 (M+1). 1H-NMR, Varian 400 MHz (DMSO-d6) δ 2.52 (s, 3H), 2.46 (s, 3H) ppm